Cas no 53597-71-0 ( )
structure
Product Name:
CAS No:53597-71-0
MF:C7H15N3P
MW:172.187861680984
CID:938808
PubChem ID:432200
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 1-methyl-1-azonia-3,5-diaza-7-phosphatricyclo[3.3.1.1(3.7)]decane iodide; AG-F-84365; 1-methyl-3,5-diaza-1-azonia-7-phosphatricyclo[3.3.1.1(3,7)]decane iodide; AC1L8SYC; 3,5-diaza-1-methyl-1-azonia-7-phosphatricyclo[3.3.1.1(3,7)]decane iodide; 1-methyl-1-azonia-3,5-diaza-7-phosphatricyclo[3.3.1.1(3,7)]decane iodide; 1-methyl-1-azonia-3,5-diaza-7-phosphatricyclo[3.3.1.13,7]decane iodide; CTK1H3460; 1-methyl-1-azonia-3,5-diaza-7-phosphaad
- 1-Methyl-1lambda(5),3,5-triaza-7-phosphatricyclo(3.3.1.1(3,7))decane
- NSC-304711
- HO07FE55O3
- UNII-HO07FE55O3
- 53597-71-0
- NSC304711
- SCHEMBL15155445
- 1-Methyl-1.lambda.~5~,3,5-triaza-7-phosphatricyclo[3.3.1.1~3,7~]decane
- DTXSID60201814
- NSC 304711
-
-
- Inchi: 1S/C7H15N3P/c1-10-3-8-2-9(4-10)6-11(5-8)7-10/h2-7H2,1H3/q+1
- InChI Key: QQPRAGOSBJBHPK-UHFFFAOYSA-N
- SMILES: P12CN3CN(C1)C[N+](C)(C3)C2
Computed Properties
- Exact Mass: 172.10055
- Monoisotopic Mass: 172.10035949g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 182
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 6.5Ų
Experimental Properties
- PSA: 6.48
Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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